1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: (2-bromophenyl)-(3-ethyl-5-hydroxy-5-pyridin-4-yl-4H-pyrazol-1-yl)methanone
• InChI: InChI=1S/C17H16BrN3O2/c1-2-13-11-17(23,12-7-9-19-10-8-12)21(20-13)16(22)14-5-3-4-6-15(14)18/h3-10,23H,2,11H2,1H3
• InChI Key: ZNSPUWAREKHKQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(C1)(C2=CC=NC=C2)O)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol

Description

1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as BPIP, is a chemical compound with potential applications in scientific research. BPIP is a pyrazole-based inhibitor that has shown promising results in the inhibition of certain enzymes and proteins.

Mechanism of Action

1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol inhibits the activity of its target enzymes and proteins by binding to their active sites. It has been reported to bind to the ATP-binding site of protein kinase CK2 and the active site of the proteasome. This binding prevents the enzymes and proteins from carrying out their normal functions, leading to their inhibition.
Biochemical and Physiological Effects:
1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by inhibiting the activity of protein kinase CK2. 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to inhibit the growth of tumor cells in animal models. Inhibition of the proteasome by 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has potential applications in the treatment of neurodegenerative diseases, as it can prevent the accumulation of misfolded or damaged proteins.

Advantages and Limitations for Lab Experiments

1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to have good stability. 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to have good solubility in aqueous solutions, making it suitable for use in cell-based assays. However, 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has limitations in terms of its selectivity. It has been reported to inhibit the activity of several enzymes and proteins, which can lead to off-target effects.

Future Directions

For the use of 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol include the development of more selective inhibitors and the investigation of its potential use in combination with other inhibitors.

Synthesis Methods

1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol can be synthesized by reacting 2-bromobenzoyl chloride with ethyl acetoacetate in the presence of pyridine. The resulting product is then treated with hydrazine hydrate to yield 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol. This synthesis method has been reported in various scientific journals and has been successfully replicated in multiple studies.

Scientific Research Applications

1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has shown potential as an inhibitor of several enzymes and proteins. It has been reported to inhibit the activity of protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. 1-(2-bromobenzoyl)-3-ethyl-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to inhibit the activity of the proteasome, a protein complex involved in the degradation of misfolded or damaged proteins. Inhibition of the proteasome has potential applications in the treatment of cancer and neurodegenerative diseases.